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Compound of Interest

Compound Name: L-Glutamic acid-13C5,15N

Cat. No.: B12055216 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management of laboratory chemicals is a cornerstone of safety and regulatory compliance.

This guide provides essential, step-by-step procedures for the proper disposal of L-Glutamic
acid-13C5,15N, a stable isotope-labeled amino acid. The incorporation of stable, non-

radioactive isotopes such as Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N) does not impart

radioactivity to the molecule. Therefore, the disposal protocol is primarily governed by the

inherent chemical properties of L-Glutamic acid and institutional guidelines.[1][2][3]

Immediate Safety and Hazard Assessment
Before initiating disposal, it is crucial to consult the manufacturer's Safety Data Sheet (SDS). L-

Glutamic acid is generally not classified as a hazardous substance, but it is prudent to handle it

with standard laboratory precautions.[4][5] The primary risks are associated with the chemical

itself, not the isotopic label.[1]

Personal Protective Equipment (PPE): Always wear appropriate protective gear, including

chemical safety goggles, gloves, and a lab coat.[4][6]

Ventilation: Handle the compound in a well-ventilated area to avoid inhalation of dust.[6][7]

Environmental Precautions: Although readily biodegradable, some sources indicate that L-

Glutamic acid can be harmful to aquatic life with long-lasting effects.[8][9] Therefore, it is

critical to prevent its release into the environment by avoiding disposal down the drain.[5][8]
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Quantitative Data for L-Glutamic Acid
The following table summarizes key quantitative data for L-Glutamic acid. Note that the

molecular weight is slightly higher for the isotopically labeled version.

Property Value References

Molecular Formula (Labeled)
HO₂¹³C(¹³CH₂)₂¹³CH(¹⁵NH₂)¹³C

O₂H

Molecular Weight (Labeled) 153.09 g/mol

Appearance
White solid / Orthorhombic

plates
[10]

Aquatic Toxicity (Acute, LC50,

Fish)
>100 mg/L (96 h) [5][8]

Aquatic Toxicity (Acute, EC50,

Invertebrates)
>100 mg/L (48 h) [8]

Aquatic Toxicity (Acute, ErC50,

Algae)
>31 mg/L (72 h) [8]

Biodegradability Readily biodegradable [8]

Bioaccumulative Potential
Does not significantly

accumulate
[8]

Step-by-Step Disposal Protocol
This protocol outlines the standard procedure for disposing of L-Glutamic acid-13C5,15N and

materials contaminated with it.

Step 1: Initial Assessment and Waste Segregation
Confirm Waste Composition: Ensure that the L-Glutamic acid-13C5,15N waste is not mixed

with other hazardous chemicals.[4] If it is part of a mixture, the entire volume must be treated

as hazardous waste according to the most hazardous component.[4]
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Segregate Waste Streams: Do not mix stable isotope-labeled waste with radioactive waste.

[1] Maintain separate, designated waste containers for solid and liquid waste.

Step 2: Containment and Labeling
Select Container: Use a clean, dry, and chemically compatible container with a secure lid for

collecting the waste.[4][11]

Collect Waste:

Solid Waste: Carefully sweep or transfer unused solid L-Glutamic acid-13C5,15N and

contaminated materials (e.g., weigh paper, gloves, wipes) into the designated solid waste

container. Avoid creating dust.[4][6][7]

Liquid Waste: Collect any solutions containing L-Glutamic acid-13C5,15N in a

designated, leak-proof liquid waste container.

Labeling: Clearly label the waste container with the full chemical name, "L-Glutamic acid-
13C5,15N Waste," and include the quantity and date.[4] Ensure the label complies with your

institution's specific requirements.

Step 3: Spill Management
Containment: In the event of a spill, prevent its spread.[1]

Cleanup: For solid spills, mechanically sweep or scoop the material into a suitable, labeled

container for disposal.[6][7] Avoid actions that generate dust.[6]

Decontamination: Clean the affected area thoroughly. Dispose of all cleaning materials as

contaminated waste.[1]

Step 4: Storage and Final Disposal
Temporary Storage: Store the sealed and labeled waste container in a designated, secure

area within the laboratory, away from incompatible materials.[4]

Consult Institutional Guidelines: Always adhere to your institution's chemical hygiene plan

and waste disposal protocols.[12]
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Professional Disposal: Arrange for the collection of the waste by your institution's

Environmental Health and Safety (EHS) department or a licensed professional waste

disposal service.[12][13]

There are no specific experimental protocols required for the neutralization or treatment of L-
Glutamic acid-13C5,15N prior to its disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of L-
Glutamic acid-13C5,15N.
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Start: Disposal Needed for
L-Glutamic acid-13C5,15N

1. Assess Waste Composition
Is it mixed with hazardous material?

Yes

Yes

No

No

Treat entire mixture according to
the most hazardous component

2. Segregate Waste
(Solid vs. Liquid)

3. Label Container Correctly
- Full Chemical Name

- Date & Quantity

Contain in labeled 'Solid Waste'
container

Contain in labeled 'Liquid Waste'
container

4. Store in Designated
Waste Accumulation Area

5. Contact EHS for Pickup

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for L-Glutamic acid-13C5,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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